N-(2,4-dimethylphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H24FN3O/c1-15-7-8-18(16(2)13-15)22-20(25)14-23-9-11-24(12-10-23)19-6-4-3-5-17(19)21/h3-8,13H,9-12,14H2,1-2H3,(H,22,25)
• InChI Key: ZOMIKKGLZBOADM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2CCN(CC2)C3=CC=CC=C3F)C
• Molecular Formula: C20H24FN3O
• Molecular Weight: 341.4 g/mol

Description

N-(2,4-dimethylphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide, commonly known as Fluoxetine, is a selective serotonin reuptake inhibitor (SSRI) drug that is widely used for the treatment of depression, anxiety, and other mental disorders. Fluoxetine is known to have a high affinity for the serotonin transporter (SERT), which blocks the reuptake of serotonin, leading to an increase in its concentration in the synaptic cleft. This increase in serotonin levels is believed to be responsible for the therapeutic effects of Fluoxetine.

Mechanism of Action

Fluoxetine works by selectively inhibiting the reuptake of serotonin, a neurotransmitter that is involved in regulating mood, appetite, and sleep. By blocking the reuptake of serotonin, Fluoxetine increases its concentration in the synaptic cleft, leading to an increase in serotonin signaling. This increase in serotonin signaling is believed to be responsible for the therapeutic effects of Fluoxetine.
Biochemical and Physiological Effects:
Fluoxetine has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in promoting neurogenesis and synaptic plasticity. Additionally, Fluoxetine has been shown to regulate gene expression, particularly in the hippocampus, a brain region that is involved in memory and learning.

Advantages and Limitations for Lab Experiments

Fluoxetine has several advantages for use in lab experiments. It is a well-characterized drug with a known mechanism of action, making it a useful tool for studying the effects of serotonin signaling. Additionally, Fluoxetine has a long half-life, allowing for sustained effects on serotonin signaling. However, Fluoxetine also has limitations, including its potential for off-target effects and its variable effects on different brain regions.

Future Directions

There are several future directions for research on Fluoxetine. One area of interest is the development of more selective N-(2,4-dimethylphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamides that target specific serotonin receptors. Additionally, there is interest in understanding the long-term effects of Fluoxetine on brain function and behavior. Finally, there is interest in exploring the potential of Fluoxetine for use in combination with other drugs or therapies for the treatment of mental disorders.

Synthesis Methods

The synthesis of Fluoxetine involves several steps, starting with the reaction between 2,4-dimethylbenzylamine and 2-fluorobenzoyl chloride to form N-(2,4-dimethylphenyl)-2-fluorobenzamide. This intermediate is then reacted with piperazine to form N-(2,4-dimethylphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide, which is the final product.

Scientific Research Applications

Fluoxetine has been extensively studied for its therapeutic effects in depression, anxiety, and other mental disorders. It has also been studied for its potential use in the treatment of obesity, premenstrual dysphoric disorder (PMDD), and other medical conditions. Additionally, Fluoxetine has been studied for its effects on the brain, including its impact on neurogenesis, synaptic plasticity, and gene expression.